Benzyloxycarbonylamino-indan-2-yl-acetic acid
Overview
Description
Benzyloxycarbonylamino-indan-2-yl-acetic acid is a chemical compound with the molecular formula C19H19NO4 . It is used in scientific research and has applications spanning from drug synthesis to catalysis studies.
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C19H19NO4 . The molecular weight of this compound is 325.3634 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 325.35846 . The compound’s other physical and chemical properties, such as melting point, boiling point, and density, are not specified in the search results.Scientific Research Applications
Synthesis and Chemical Transformations
Benzyloxycarbonylamino-indan-2-yl-acetic acid and its derivatives are pivotal in various chemical synthesis processes. A notable application is in the preparation of alkyl hydrogen α-(benzyloxycarbonylamino)benzylphosphonates, achieved through reactions involving substituted benzaldehydes, benzyl carbamate, and phosphorus(III) chloride in acetic acid, showcasing moderate to good yield outcomes (Yuan, Wang, 1990). Additionally, complex formation of benzyloxycarbonylamino-acids with their salts elucidates the challenges during the preparation of these compounds, underscoring the diversity in their chemical behavior and the resultant formation of crystalline or oily complexes under various conditions (Grommers, Arens, 2010).
Photolytic Transformation Studies
Research into the photolytic transformation of diclofenac, a compound structurally related to this compound, provides insight into the environmental fate and transformation pathways of such compounds. This study identified new transformation products and highlighted the importance of understanding the photolytic behavior of pharmaceutical compounds in water bodies (Eriksson, Svanfelt, Kronberg, 2010).
Applications in Peptide Synthesis
The chemical's utility extends to the synthesis of peptide nucleic acid (PNA) purine monomers, demonstrating its role in optimizing the synthesis of significant biological and therapeutic agents. This research effort highlights the adaptability of this compound derivatives in the synthesis of complex molecules intended for genetic disease diagnosis and therapy (Abdelbaky, Prokhorov, Gnuskova, Esipova, Kirillova, 2019).
Enzyme Catalysis in Drug Synthesis
One intriguing application is in the enzymatic catalysis for drug synthesis, where derivatives of this compound serve as substrates. For instance, the penicillin amidase-catalyzed transfer reaction to synthesize new cephem derivatives showcases the potential of using these compounds in developing biologically active substances with potential therapeutic benefits (Stambolieva, Mincheva, Galunsky, Kalcheva, 1992).
Mechanism of Action
properties
IUPAC Name |
2-(2,3-dihydro-1H-inden-2-yl)-2-(phenylmethoxycarbonylamino)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO4/c21-18(22)17(16-10-14-8-4-5-9-15(14)11-16)20-19(23)24-12-13-6-2-1-3-7-13/h1-9,16-17H,10-12H2,(H,20,23)(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUOFFQYUMLJQPJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC2=CC=CC=C21)C(C(=O)O)NC(=O)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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